Cas no 1174020-40-6 (tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate is a chiral piperidine derivative featuring both fluorine and hydroxyl functional groups at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. The stereochemistry at the 3- and 4-positions (3S,4R) makes this compound valuable for asymmetric synthesis and pharmaceutical intermediates, particularly in the development of bioactive molecules. The fluorine substituent can influence electronic and steric properties, while the hydroxyl group offers a handle for further functionalization. This compound is typically employed in medicinal chemistry and peptidomimetics due to its rigid, functionalized scaffold and compatibility with diverse reaction conditions.
tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate structure
1174020-40-6 structure
Product Name:tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate
CAS No:1174020-40-6
MF:C10H18FNO3
MW:219.25322675705
MDL:MFCD18791209
CID:1011101
PubChem ID:40152147
Update Time:2025-06-07

tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3S,4R)-tert-Butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
    • tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate
    • tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
    • (3S,4R)-1-t-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
    • (3S,4R)-1-tert-butyl-4-(2,4-difluorophenyl)-pyrrolidine-3-carboxylic acid
    • (3S,4R)-N-t-butyl-4-(2,4-difluoropheny
    • (cis)-3-fluoro-4-hydroxypiperidine-1-carboxylic acid tert-butyl ester
    • 1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
    • tert-butyl (3,4-cis)-3-fluoro-4-hydroxypiperidine-1-carboxylate
    • tert-butyl cis-3-fluoro-4-hydroxy-piperidine-1-carboxylate
    • SCHEMBL757272
    • rac-tert-butyl (3R,4S)-3-fluoro-4-hydroxypiperidine-1-carboxylate
    • MFCD18791209
    • cis-tert-butyl3-fluoro-4-hydroxypiperidine-1-carboxylate
    • 1174020-40-6
    • N-Boc-(3S,4R)-3-Fluoro-4-Hydroxypiperidine
    • DTXSID30653987
    • (3.4)-cis-3-FLUORO-4-HYDROXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 1-Piperidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
    • (3S,4R)-1-Boc-3-fluoro-4-hydroxypiperidine
    • cis-tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
    • CIS-1-BOC-3-FLUORO-4-HYDROXYPIPERIDINE
    • (+)-(3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylic acid tert-butyl ester
    • 955028-88-3
    • EN300-7075847
    • AKOS015897730
    • CS-0047556
    • tert-Butyl(3>S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
    • tert-butyl cis-3-fluoro-4-hydroxypiperidine-1-carboxylate
    • SS-4803
    • MFCD18632748
    • Z2307155361
    • XRNLYXKYODGLMI-JGVFFNPUSA-N
    • tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate >98% ee
    • MDL: MFCD18791209
    • Inchi: 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m0/s1
    • InChI Key: XRNLYXKYODGLMI-JGVFFNPUSA-N
    • SMILES: F[C@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1O

Computed Properties

  • Exact Mass: 219.12700
  • Monoisotopic Mass: 219.12707160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77000
  • LogP: 1.26410

tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate Pricemore >>

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abcr
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tert-butyl (3S,4R)-3-fluoro-4-hydroxy-piperidine-1-carboxylate Production Method

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